2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile

• IUPAC Name: 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C16H14FN3/c17-11-7-5-10(6-8-11)15-12-3-1-2-4-14(12)20-16(19)13(15)9-18/h5-8H,1-4H2,(H2,19,20)
• InChI Key: LHVPAQNILMLHEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN3
• Molecular Weight: 267.30 g/mol

Description

2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile, also known as TQ, is a chemical compound that has been the subject of extensive research due to its potential applications in various fields. TQ is a quinoline derivative that has been found to exhibit several interesting properties, including anti-inflammatory, anti-cancer, and anti-oxidant effects. In

Mechanism of Action

The exact mechanism of action of 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. Additionally, 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been found to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects
2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been found to exhibit several biochemical and physiological effects. In animal studies, 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been found to reduce inflammation, oxidative stress, and tumor growth. 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has also been found to improve glucose tolerance and insulin sensitivity in diabetic animals. In vitro studies have shown that 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can induce apoptosis in cancer cells and inhibit the growth of various types of cancer cells, including breast, lung, prostate, and colon cancer cells.

Advantages and Limitations for Lab Experiments

2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has several advantages and limitations for lab experiments. One advantage is that 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile is relatively easy to synthesize and can be obtained in large quantities. Another advantage is that 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been extensively studied and its properties are well-characterized. However, one limitation is that 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can be unstable under certain conditions, which can affect its activity. Additionally, 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can exhibit cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile. One direction is to further investigate the mechanism of action of 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile and identify its molecular targets. Another direction is to explore the potential applications of 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile in the treatment of various diseases, including cancer, diabetes, and inflammatory disorders. Additionally, future research could focus on developing new synthetic methods for 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile and exploring its potential applications in the field of agriculture.

Synthesis Methods

2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can be synthesized using a variety of methods, including the Pictet-Spengler reaction, which involves the condensation of an amino acid with an aldehyde or ketone. Another method involves the reaction of an aldehyde with an amine in the presence of a Lewis acid catalyst. 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile can also be synthesized via the Hantzsch reaction, which involves the condensation of an aldehyde, a β-ketoester, and an amine in the presence of a catalyst.

Scientific Research Applications

2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been the subject of extensive research due to its potential applications in various fields. In the field of medicine, 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant effects. 2-amino-4-(4-fluorophenyl)-5,6,7,8-tetrahydro-3-quinolinecarbonitrile has also been found to have potential applications in the field of agriculture, where it has been shown to exhibit insecticidal and fungicidal properties.